Cas no 2411242-99-2 (2-chloro-N-2-(1-methyl-1H-pyrazol-4-yl)oxan-4-ylacetamide)

• Product Name: 2-chloro-N-2-(1-methyl-1H-pyrazol-4-yl)oxan-4-ylacetamide
• CAS No: 2411242-99-2
• MF: C₁₁H₁₆ClN₃O₂
• MW: 257.716641426086
• CID: 6031337
• PubChem ID: 146094430
• Update Time: 2025-06-11

2-chloro-N-2-(1-methyl-1H-pyrazol-4-yl)oxan-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-2-(1-methyl-1H-pyrazol-4-yl)oxan-4-ylacetamide
• EN300-26591070
• 2-Chloro-N-[2-(1-methylpyrazol-4-yl)oxan-4-yl]acetamide
• 2-chloro-N-[2-(1-methyl-1H-pyrazol-4-yl)oxan-4-yl]acetamide
• 2411242-99-2
• Z3766262115

• Inchi： 1S/C11H16ClN3O2/c1-15-7-8(6-13-15)10-4-9(2-3-17-10)14-11(16)5-12/h6-7,9-10H,2-5H2,1H3,(H,14,16)
• InChI Key： CIDOOLDWUBEIPL-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCOC(C2C=NN(C)C=2)C1)=O

Computed Properties

• Exact Mass: 257.0931045g/mol
• Monoisotopic Mass: 257.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.2Ų

Additional information on 2-chloro-N-2-(1-methyl-1H-pyrazol-4-yl)oxan-4-ylacetamide

Comprehensive Overview of 2-chloro-N-2-(1-methyl-1H-pyrazol-4-yl)oxan-4-ylacetamide (CAS No. 2411242-99-2)

The compound 2-chloro-N-2-(1-methyl-1H-pyrazol-4-yl)oxan-4-ylacetamide (CAS No. 2411242-99-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a pyrazole ring with an oxane (tetrahydropyran) backbone and an acetamide functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting metabolic and inflammatory pathways.

One of the key features of 2-chloro-N-2-(1-methyl-1H-pyrazol-4-yl)oxan-4-ylacetamide is its chloroacetamide moiety, which is known for its reactivity in nucleophilic substitution reactions. This property is critical for designing prodrugs or covalent inhibitors, a trending topic in precision medicine. Recent studies highlight the role of similar compounds in modulating kinase activity, aligning with the growing interest in targeted cancer therapies and immunomodulators. The inclusion of a 1-methyl-1H-pyrazol-4-yl group further enhances its binding affinity to biological targets, as pyrazole derivatives are frequently explored in GPCR (G-protein-coupled receptor) research.

From a synthetic chemistry perspective, the oxan-4-yl scaffold in this compound offers stereochemical diversity, a hot topic in asymmetric synthesis. This aligns with the pharmaceutical industry's push toward chiral drugs, which often exhibit improved efficacy and reduced side effects. The compound’s CAS No. 2411242-99-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening (HTS) libraries. Its structural complexity also makes it a candidate for computational chemistry studies, particularly in molecular docking simulations to predict protein-ligand interactions.

In agrochemical applications, derivatives of 2-chloro-N-2-(1-methyl-1H-pyrazol-4-yl)oxan-4-ylacetamide have shown promise as herbicide safeners, a niche but rapidly evolving field. With increasing global emphasis on sustainable agriculture, this compound’s potential to reduce crop toxicity while maintaining herbicide efficacy is under scrutiny. Searches for "pyrazole agrochemicals" and "chloroacetamide derivatives" have spiked in recent years, underscoring its commercial viability.

Regulatory and safety profiles of CAS No. 2411242-99-2 are also a focal point. While not classified as hazardous, its handling requires standard laboratory precautions, consistent with green chemistry principles. The compound’s logP and solubility data are often queried in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions, highlighting its pharmacokinetic relevance. This ties into broader discussions about drug-likeness and fragment-based drug design, which dominate current medicinal chemistry forums.

In summary, 2-chloro-N-2-(1-methyl-1H-pyrazol-4-yl)oxan-4-ylacetamide represents a multifaceted tool for researchers. Its applications span from biopharmaceuticals to crop protection, driven by its modular architecture and functional adaptability. As the scientific community continues to explore structure-activity relationships (SAR) and hit-to-lead optimization, this compound is poised to remain a subject of cutting-edge research.